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Compound of Interest

Compound Name: Tert-butyl 3-acetylphenylcarbamate

Cat. No.: B152993

An In-Depth Technical Guide to the Safe Handling of Tert-butyl 3-acetylphenylcarbamate

Abstract

This technical guide provides a comprehensive overview of the essential safety and handling
protocols for Tert-butyl 3-acetylphenylcarbamate (CAS No. 79537-70-5). Designed for
researchers, scientists, and drug development professionals, this document synthesizes critical
data from safety data sheets and chemical databases to establish a framework for risk
mitigation. The guide details the compound's chemical properties, outlines its GHS hazard
classification, and provides actionable, step-by-step procedures for safe handling, storage,
disposal, and emergency response. The causality behind each procedural recommendation is
explained to foster a deeper understanding of safety principles in a laboratory setting. All
protocols are presented as self-validating systems, integrating risk assessment as a
foundational step.

Section 1: Compound Identification and Properties

Tert-butyl 3-acetylphenylcarbamate is a solid organic compound often utilized as an
intermediate in chemical synthesis. A precise understanding of its physical and chemical
properties is fundamental to its safe handling.
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Property Value Source
CAS Number 79537-70-5 [1]
Molecular Formula C13H17NOs [1]
Molecular Weight 235.28 g/mol [1]
Physical Form Solid

Boiling Point 310.2°C at 760 mmHg

Storage Temperature Room Temperature

Section 2: Hazard Identification and GHS
Classification

According to the Globally Harmonized System (GHS), Tert-butyl 3-acetylphenylcarbamate is
classified as a hazardous substance requiring specific handling precautions. The primary risks
are associated with irritation and acute toxicity if improperly handled.

GHS Classification Details Source
Pictogram GHSO07: Exclamation Mark
Signal Word Warning

H302: Harmful if swallowed.
H315: Causes skin irritation.

Hazard Statements H319: Causes serious eye [1][2]
irritation. H335: May cause

respiratory irritation.

Prevention: P261, P264, P270,

P271, P280 Response:

P302+P352, P304+P340,
Precautionary Statements P305+P351+P338, P312, [2]

P330, P337+P313, P362+P364

Storage: P403+P233, P405

Disposal: P501
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The carbamate functional group can interact with biological systems, and the compound's
particulate nature as a solid presents an inhalation risk. These classifications mandate the use
of engineering controls and personal protective equipment to create a barrier between the
researcher and the chemical.

Section 3: Risk Assessment and Mitigation Workflow

A foundational principle of laboratory safety is a proactive approach to risk management. Before
handling Tert-butyl 3-acetylphenylcarbamate, a systematic risk assessment must be
performed. This workflow ensures that all hazards are identified and appropriate controls are
implemented, creating a self-validating safety system for every experiment.
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Caption: A logical workflow for risk assessment and mitigation before, during, and after handling
the compound.

Section 4: Standard Operating Procedures (SOPSs)
for Safe Handling

Adherence to the following SOPs is mandatory to minimize exposure and ensure a safe
laboratory environment.

Engineering Controls

The primary engineering control is a properly functioning chemical fume hood. This is non-
negotiable.

o Rationale: The H335 "May cause respiratory irritation" classification necessitates that all
weighing and handling of the solid compound be performed within a fume hood.[2] This
control captures airborne dust and particles at the source, preventing inhalation, which is a
primary route of exposure.[1][2]

Personal Protective Equipment (PPE)

Appropriate PPE creates a direct barrier against skin and eye contact. The following table
outlines the minimum required PPE.
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Protection Type Specification Rationale and Source

) ) Protects against accidental
Chemical safety goggles with )
) ) ) ) splashes and airborne dust,
Eye/Face Protection side shields (meeting EN166 or

mitigating the risk of serious
ANSI Z87.1 standards).

eye irritation (H319).[2][3]

Prevents direct skin contact,

o ] addressing the H315 "Causes
Nitrile or neoprene protective o
skin irritation" hazard.

Skin Protection gloves. A long-sleeved lab ) )
coat. Contaminated clothing must be
removed and washed before
reuse.[2][3]
If a fume hood is not available
or if dust generation is
Not required if handled unavoidable, a NIOSH-

Respiratory Protection ) o ] )
exclusively within a fume hood.  approved respirator with a

particulate filter is required to
address the H335 hazard.[3][4]

Hygiene Practices

Good personal hygiene is a critical secondary control measure.

e Hand Washing: Wash hands thoroughly with soap and water after handling the compound
and before leaving the laboratory (P264).[2] This prevents accidental ingestion from hand-to-
mouth contact.

e No Consumables: Do not eat, drink, or smoke in areas where this chemical is handled or
stored (P270). This is a fundamental rule to prevent the primary risk of ingestion (H302).

Section 5: Storage and Disposal Protocols
Conditions for Safe Storage

Proper storage is essential for maintaining chemical integrity and preventing accidental
exposure.
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o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place
(P403+P233).[2][3]

e Location: Store locked up (P405) and away from incompatible materials, such as strong
oxidizing agents.[2][3] Incompatible materials could react with the compound, potentially
leading to decomposition and the release of hazardous byproducts like nitrogen oxides.[3]

Waste Disposal

All waste containing Tert-butyl 3-acetylphenylcarbamate must be treated as hazardous.

e Procedure: Dispose of contents and the container to an approved waste disposal plant in
accordance with local, state, and federal regulations (P501).[2]

o Causality: Improper disposal could lead to environmental contamination. Carbamate-
containing compounds should not enter drains or waterways.[1][2]

Section 6: Emergency Procedures

Rapid and correct response to an emergency can significantly reduce the severity of an
incident.

First-Aid Measures

The following table summarizes the immediate first-aid steps to be taken in case of exposure.
Medical attention should always be sought.
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Exposure Route

First-Aid Protocol Source

Inhalation

Remove the person to fresh air

and keep them at rest in a

position comfortable for

breathing (P304+P340). If not [1][2]13]
breathing, provide artificial

respiration. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected

area with plenty of soap and

water (P302+P352). Remove
contaminated clothing [1][2]13]
(P362+P364). If skin irritation

persists, seek medical

attention.

Eye Contact

Rinse cautiously with water for
several minutes
(P305+P351+P338). Remove
contact lenses if present and
. - [11[2][3]
easy to do. Continue rinsing for
at least 15 minutes. If eye
irritation persists, get medical

advice (P337+P313).

Ingestion

Rinse mouth with water (P330).

Do NOT induce vomiting.

Never give anything by mouth e
to an unconscious person. Call

a poison center or doctor

immediately.

Accidental Release and Spill Cleanup

For a small-scale laboratory spill, follow this procedure:
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1. Secure the Area
Alert personnel and restrict access.

2. Don Full PPE
Minimum: Double gloves, lab coat,
safety goggles.

3. Avoid Raising Dust
Do not use a dry brush.
Gently cover with damp paper towels.

4. Collect Spilled Material
Carefully sweep up the solid material
into a suitable, labeled container.

5. Decontaminate the Area
Wipe the spill surface with soap and water.
Collect all cleanup materials as hazardous waste.

6. Dispose of Waste
Place sealed container in hazardous waste stream
according to institutional protocols.

7. Wash Hands Thoroughly
After removing PPE.

Click to download full resolution via product page

Caption: Step-by-step protocol for the safe cleanup of a small laboratory spill.

Conclusion
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Tert-butyl 3-acetylphenylcarbamate is a valuable research chemical that can be handled
safely when its hazards are understood and respected. The core principles for its safe use are
the consistent application of engineering controls (fume hood), the mandatory use of
appropriate PPE, and adherence to established protocols for handling, storage, and disposal.
This guide serves as a technical resource to empower researchers to work safely and
effectively. It must be used in conjunction with a thorough, site-specific risk assessment and all
institutional safety policies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate
protocols, we make no warranties, express or implied, regarding the fithess of this product for
every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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